Cas no 1024448-98-3 (Methyl 5-(3-(trifluoromethyl)phenyl)thiophene-2-carboxylate)
1024448-98-3 structure
Product Name:Methyl 5-(3-(trifluoromethyl)phenyl)thiophene-2-carboxylate
CAS No:1024448-98-3
MF:C13H9F3O2S
MW:286.269572973251
CID:2118740
Update Time:2023-08-03
Methyl 5-(3-(trifluoromethyl)phenyl)thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 5-[3-(trifluoromethyl)phenyl]-2-Thiophenecarboxylic acid methyl ester
- 5-[3-(trifluoromethyl)phenyl]-2-Thiophenecarboxylic acid methyl
- 2-Thiophenecarboxylic acid, 5-[3-(trifluoromethyl)phenyl]-, methyl ester
- Methyl 5-(3-(trifluoromethyl)phenyl)thiophene-2-carboxylate
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- Inchi: 1S/C13H9F3O2S/c1-18-12(17)11-6-5-10(19-11)8-3-2-4-9(7-8)13(14,15)16/h2-7H,1H3
- InChI Key: VPQSZRKKAVXTIS-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OC)=CC=C1C1C=CC=C(C(F)(F)F)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 332
- Topological Polar Surface Area: 54.5
Methyl 5-(3-(trifluoromethyl)phenyl)thiophene-2-carboxylate Related Literature
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Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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